Cas no 1517175-14-2 (4-{(3-bromophenyl)methylamino}pentan-1-ol)

• Product Name: 4-{(3-bromophenyl)methylamino}pentan-1-ol
• CAS No: 1517175-14-2
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 5219598
• PubChem ID: 75356549
• Update Time: 2025-06-14

4-{(3-bromophenyl)methylamino}pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-[[(3-bromophenyl)methyl]amino]-
• 4-{(3-bromophenyl)methylamino}pentan-1-ol

• Inchi： 1S/C12H18BrNO/c1-10(4-3-7-15)14-9-11-5-2-6-12(13)8-11/h2,5-6,8,10,14-15H,3-4,7,9H2,1H3
• InChI Key： RLFAISPHBCTYPY-UHFFFAOYSA-N
• SMILES： C(O)CCC(NCC1=CC=CC(Br)=C1)C

Additional information on 4-{(3-bromophenyl)methylamino}pentan-1-ol

Recent Advances in the Study of 4-{(3-bromophenyl)methylamino}pentan-1-ol (CAS: 1517175-14-2) in Chemical Biology and Pharmaceutical Research

The compound 4-{(3-bromophenyl)methylamino}pentan-1-ol (CAS: 1517175-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromophenyl and methylamino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 4-{(3-bromophenyl)methylamino}pentan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological studies have revealed that 4-{(3-bromophenyl)methylamino}pentan-1-ol exhibits notable activity in modulating specific biological targets. For instance, preliminary in vitro assays have demonstrated its ability to interact with certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its anti-inflammatory and antioxidant properties have been explored, indicating possible uses in treating chronic inflammatory diseases. These findings underscore the compound's versatility and therapeutic potential.

In vivo studies have further corroborated the compound's efficacy and safety profile. Animal models have shown that 4-{(3-bromophenyl)methylamino}pentan-1-ol can achieve desirable pharmacokinetic properties, including adequate bioavailability and tissue distribution. Moreover, toxicity assessments have indicated a favorable safety margin, which is a crucial factor for advancing the compound to clinical trials. These results highlight the compound's potential as a candidate for further drug development.

The mechanistic insights into 4-{(3-bromophenyl)methylamino}pentan-1-ol's action have also been a focal point of recent research. Molecular docking studies and computational modeling have provided a deeper understanding of how the compound interacts with its biological targets at the atomic level. These studies have identified key binding sites and molecular interactions, which could inform the design of more potent and selective derivatives. Such knowledge is invaluable for optimizing the compound's therapeutic efficacy.

Looking ahead, the research community is optimistic about the future prospects of 4-{(3-bromophenyl)methylamino}pentan-1-ol. Ongoing studies are exploring its potential in combination therapies and its effects on other disease pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical structure and multifaceted biological activities position it as a promising candidate for addressing unmet medical needs.

In conclusion, the recent advancements in the study of 4-{(3-bromophenyl)methylamino}pentan-1-ol (CAS: 1517175-14-2) have shed light on its potential as a therapeutic agent. From synthesis optimization to mechanistic elucidation, the collective research efforts have provided a comprehensive understanding of this compound. As investigations continue, it is anticipated that 4-{(3-bromophenyl)methylamino}pentan-1-ol will play a significant role in the development of novel treatments for various diseases, marking a significant milestone in chemical biology and pharmaceutical research.